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Compound of Interest

Compound Name: GLPGO0187

Cat. No.: B612138

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

GLPGO0187 is a potent, broad-spectrum antagonist of several RGD-binding integrins, showing
selectivity for avp1, avB3, avps, avp6, avp8, and a5B1.[1][2][3][4] These integrins are key
mediators in cell-matrix and cell-cell interactions, playing crucial roles in tumor angiogenesis,
metastasis, and immune evasion.[3][5] By targeting these integrins, GLPG0187 has
demonstrated anti-tumor and anti-metastatic activity in preclinical models.[2][4] Furthermore,
GLPGO0187 has been shown to modulate the transforming growth factor-beta (TGF-[3) signaling
pathway, a critical regulator of the tumor microenvironment. This document provides detailed
application notes and protocols for the in vivo imaging of GLPG0187 target engagement,
offering researchers the tools to visualize and quantify the interaction of this compound with its
targets in a living organism.

Data Presentation

Quantitative analysis of GLPG0187 binding affinity provides essential information for designing
and interpreting in vivo imaging studies. The following table summarizes the half-maximal
inhibitory concentration (IC50) values of GLPG0187 for various integrin subtypes.
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Integrin Subtype IC50 (nM)
avBl 1.3[1]
avp3 3.7[1]
avBs 2.0[1]
av6 1.4[1]
avp8 1.2[1]
o5B1 7.7[1]

Signaling Pathway

GLPGO0187's mechanism of action involves the inhibition of integrin-mediated activation of the
TGF-f3 signaling pathway. The following diagram illustrates the canonical TGF-3 signaling
cascade and the proposed point of intervention for GLPG0187.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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